Cas no 361345-40-6 (Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate
• CAS No: 361345-40-6
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• MDL: MFCD06658979
• CID: 303600
• PubChem ID: 7127799
• Update Time: 2025-05-19

Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-aminobenzyl)piperazine-1-carboxylate
• 1-Boc-4-(3-Aminobenzyl)piperazine
• 1-Piperazinecarboxylicacid, 4-[(3-aminophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(3-aminobenzyl)-piperazine-1-carboxylate
• tert-butyl 4-[(3-aminophenyl)methyl]piperazine-1-carboxylate
• 3-(4-Boc-piperazin-1-yl-methyl)aniline
• 4-(3-Amino-benzyl)-piperazine-1-carboxylic acid tert-butyl ester
• PubChem12209
• VKSINZNBWVJILC-UHFFFAOYSA-N
• AB3286
• SBB051711
• TRA0016416
• AB25840
• SY005457
• AB1000476
• ETHYL2-OCTYLACETOACETATE
• PS-3689
• CS-0067924
• 4-(3-Aminobenzyl)piperazine, N1-BOC protected
• AKOS007930859
• t-Butyl 4-(3-aminobenzyl)piperazine-1-carboxylate
• MFCD06658979
• FT-0604266
• AC-7273
• SCHEMBL266762
• tert-Butyl 4-(3-aminobenzyl)piperazine-1-carboxylate, AldrichCPR
• DTXSID30427802
• 361345-40-6
• 3-(1-BOC-PIPERAZIN-4-YL-METHYL)-ANILINE
• A6270
• J-524605
• DB-048922
• T-BUTYL-4-(3-AMINOBENZYL)-1-PIPERAZINE-1-CARBOXYLATE
• Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate

• MDL： MFCD06658979
• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-9-7-18(8-10-19)12-13-5-4-6-14(17)11-13/h4-6,11H,7-10,12,17H2,1-3H3
• InChI Key： VKSINZNBWVJILC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=C(C=2)N)CC1)=O

Computed Properties

• Exact Mass: 291.19500
• Monoisotopic Mass: 291.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.136
• Melting Point: 107 °C
• Boiling Point: 416.6°C at 760 mmHg
• Flash Point: 205.7℃
• Refractive Index: 1.567
• PSA: 58.80000
• LogP: 2.77850

Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate

Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate (CAS No. 361345-40-6): A Comprehensive Overview

Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate (CAS No. 361345-40-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBAPC, is a derivative of piperazine and benzylamine, characterized by its unique structural features and potential biological activities. The compound's structure includes a tert-butyl group, a piperazine ring, and a benzylamine moiety, which collectively contribute to its diverse chemical and biological properties.

Recent studies have highlighted the potential of Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate in various therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting central nervous system (CNS) disorders. The piperazine ring, in particular, is known for its ability to modulate neurotransmitter systems, making it a valuable component in the design of drugs for conditions such as depression, anxiety, and neurodegenerative diseases.

The tert-butyl group in Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate provides additional stability and lipophilicity to the molecule, which can enhance its bioavailability and pharmacokinetic properties. This feature is particularly important in drug development, where optimizing these parameters can significantly improve the efficacy and safety of therapeutic agents. Moreover, the benzylamine moiety offers opportunities for further functionalization, allowing researchers to fine-tune the compound's interactions with biological targets.

In terms of synthetic chemistry, Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate can be synthesized through a series of well-established reactions. One common approach involves the coupling of tert-butyl piperazine-1-carboxylate with 3-aminobenzaldehyde, followed by reduction to form the final product. This synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent advancements in computational chemistry have also contributed to our understanding of Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility and electronic properties. These studies have revealed that the compound can adopt multiple conformations, which may influence its binding affinity to specific receptors or enzymes. This information is crucial for rational drug design and optimization.

In the context of drug discovery, Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate has been evaluated for its potential as a lead compound in various therapeutic areas. For instance, it has shown promising activity as an antagonist of serotonin receptors, which are implicated in mood disorders and cognitive function. Additionally, preliminary studies have indicated that the compound may have neuroprotective effects, potentially making it useful in treating conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate is another critical aspect that has been investigated. Preclinical studies have demonstrated that the compound exhibits low toxicity and good tolerability in animal models. These findings suggest that it may be suitable for further clinical evaluation. However, more extensive toxicological studies are necessary to fully assess its safety in humans.

In conclusion, Tert-Butyl 4-(3-Aminobenzyl)piperazine-1-carboxylate (CAS No. 361345-40-6) represents a promising candidate for drug development due to its unique chemical structure and potential biological activities. Ongoing research continues to explore its applications in various therapeutic areas, driven by its favorable properties and promising preliminary results. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for a range of conditions.